Cas no 351354-41-1 (Ethyl 2,4,5-trifluorobenzoate)

• Product Name: Ethyl 2,4,5-trifluorobenzoate
• CAS No: 351354-41-1
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD03094444
• CID: 1037981
• PubChem ID: 2774397
• Update Time: 2025-04-20

Ethyl 2,4,5-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4,5-trifluorobenzoate
• 2,4,5-Trifluorobenzoic acid ethyl ester
• PC7793
• J-019955
• Benzoic acid, 2,4,5-trifluoro-, ethyl ester
• 351354-41-1
• 2,4,5-trifluorobenzoic acid ethyl ester;benzoic acid, 2,4,5-trifluoro-, ethyl ester;
• MFCD03094444
• DTXSID90379015
• BPA35441
• SY022905
• DB-351344
• CS-0151785
• A874752
• SCHEMBL364335
• AKOS015843484
• Ethyl2,4,5-trifluorobenzoate
• AS-8076

• MDL： MFCD03094444
• Inchi： 1S/C9H7F3O2/c1-2-14-9(13)5-3-7(11)8(12)4-6(5)10/h3-4H,2H2,1H3
• InChI Key： YCDADJUAUJPWHD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C(=O)OCC)F)F

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 230.4±40.0 ºC (760 Torr),
• Flash Point: 88.0±19.6 ºC,
• Solubility: Almost insoluble (0.065 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.28060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters